Cas no 116035-58-6 (3-(4-Bromobenzenesulfonamido)propanoic Acid)

• Product Name: 3-(4-Bromobenzenesulfonamido)propanoic Acid
• CAS No: 116035-58-6
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• MDL: MFCD00448265
• CID: 235441
• PubChem ID: 773446
• Update Time: 2025-04-19

3-(4-Bromobenzenesulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenylsulfonamido)propanoic acid
• 3-[(4-bromophenyl)sulfonylamino]propanoic acid
• 3-{[(4-BROMOPHENYL)SULFONYL]AMINO}PROPANOIC ACID
• b-Alanine, N-(p-bromophenylsulfonyl)-(6CI)
• 3-{[(4-bromophenyl)sulfonyl]amino}propanoate
• beta-alanine, N-[(4-bromophenyl)sulfonyl]-
• N-[(4-Bromophenyl)sulfonyl]-beta-alanine
• N-(4-Bromobenzene-1-sulfonyl)-beta-alanine
• BRD-K07460122-001-01-5
• Oprea1_373743
• DTXSID50354429
• 3-(4-bromobenzenesulfonamido)propanoic acid
• EN300-08410
• Oprea1_708963
• 3-([(4-BROMOPHENYL)SULFONYL]AMINO)PROPANOIC ACID
• CS-0221124
• Z45532280
• beta-Alanine, N-(p-bromophenylsulfonyl)- (6CI)
• 3-(4-Bromophenylsulfonamido)propanoicacid
• HMS1509N16
• BB 0219394
• AKOS000204942
• ChemDiv3_012974
• BRD-K07460122-001-02-3
• 3-{[(4-BROMOPHENYL)SULFONYL]AMINO}PROPANOICACID
• AB00085951-01
• AB00085951-03
• NCGC00320034-01
• 116035-58-6
• Cambridge id 5467340
• MFCD00448265
• G19931
• STL261674
• 3-((4-BROMOPHENYL)SULFONAMIDO)PROPANOIC ACID
• 3-(4-Bromobenzenesulfonamido)propanoic Acid

• MDL： MFCD00448265
• Inchi： 1S/C9H10BrNO4S/c10-7-1-3-8(4-2-7)16(14,15)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
• InChI Key： CAZJUADETXHVJK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 305.94357
• Monoisotopic Mass: 305.943566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.676
• Boiling Point: 475°Cat760mmHg
• Flash Point: 241.1°C
• PSA: 86.3